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Compound of Interest

Compound Name:
(S)-2-Aminopent-4-enoic acid

hydrochloride

Cat. No.: B612984 Get Quote

Essential Safety and Logistical Information for Laboratory Professionals

The proper disposal of (S)-2-Aminopent-4-enoic acid hydrochloride, also known as L-

Allylglycine hydrochloride, is crucial for maintaining a safe laboratory environment and ensuring

regulatory compliance. This document provides detailed, step-by-step guidance for

researchers, scientists, and drug development professionals on the appropriate handling and

disposal of this compound.

Hazard Assessment and Classification
(S)-2-Aminopent-4-enoic acid hydrochloride is classified as a hazardous substance. Multiple

safety data sheets (SDSs) indicate that it can cause skin irritation, serious eye irritation, and

may cause respiratory irritation.[1][2][3] It is essential to handle this compound with appropriate

personal protective equipment (PPE) and in a well-ventilated area.

Summary of Hazard Information:
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Hazard Classification Description GHS Hazard Statements

Skin Irritation
Causes skin irritation upon

contact.
H315

Eye Irritation Causes serious eye irritation. H319

Respiratory Irritation
May cause respiratory tract

irritation if inhaled.
H335

Personal Protective Equipment (PPE) and Handling
Precautions
Before handling (S)-2-Aminopent-4-enoic acid hydrochloride for any purpose, including

disposal, personnel must wear appropriate PPE to minimize exposure.

Recommended Personal Protective Equipment:

PPE Category Specific Recommendations

Eye/Face Protection Use chemical safety goggles or a face shield.

Skin Protection

Wear a lab coat and compatible chemical-

resistant gloves (e.g., nitrile). Inspect gloves

before use.

Respiratory Protection
If dust is generated, use a NIOSH-approved

respirator.

Handling Guidelines:

Always handle the compound in a well-ventilated area, preferably within a chemical fume

hood.

Avoid the formation of dust and aerosols.

Wash hands thoroughly after handling.
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Step-by-Step Disposal Protocol
Due to its classification as an irritant, (S)-2-Aminopent-4-enoic acid hydrochloride waste

must be managed as hazardous chemical waste. Do not dispose of this compound down the

drain or in regular trash.

Experimental Protocol for Waste Collection and Disposal:

Segregation:

Designate a specific, clearly labeled waste container for (S)-2-Aminopent-4-enoic acid
hydrochloride waste.

Do not mix this waste with other incompatible chemical waste streams. For example, keep

it separate from strong oxidizing agents.

Waste Container Selection:

Use a container that is in good condition, compatible with the chemical (e.g., a high-

density polyethylene - HDPE bottle for solids), and has a secure, leak-proof lid.

The original product container can be an excellent choice for waste accumulation.

Labeling:

Label the waste container clearly with "Hazardous Waste" and the full chemical name: "

(S)-2-Aminopent-4-enoic acid hydrochloride".

Include the date when the first waste was added to the container.

Accumulation and Storage:

Store the sealed waste container in a designated satellite accumulation area (SAA) that is

at or near the point of generation.

The SAA should be a secondary containment bin to prevent the spread of material in case

of a leak.
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Ensure the container is kept closed at all times, except when adding waste.

Disposal Request:

Once the waste container is full or you are ready for disposal, contact your institution's

Environmental Health and Safety (EHS) department or a licensed chemical waste disposal

contractor to arrange for pickup.

Follow your institution's specific procedures for waste pickup requests.

Quantitative Data Summary for Disposal:

Parameter Guideline

Maximum Accumulation Volume in SAA 55 gallons (or as specified by institutional policy)

Container Headspace
Leave at least 10% headspace to allow for

expansion.

Storage Time Limit in SAA
Typically up to one year, provided accumulation

limits are not exceeded.

Spill and Emergency Procedures
In the event of a spill, follow these procedures:

Evacuate and Secure: Evacuate non-essential personnel from the immediate area and

ensure adequate ventilation.

Personal Protection: Don the appropriate PPE as outlined in Section 2.

Containment and Cleanup:

For a solid spill, carefully sweep or scoop the material into a designated waste container,

avoiding dust generation.

For a solution, absorb the spill with an inert material (e.g., vermiculite, dry sand) and place

it in the hazardous waste container.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Decontamination: Clean the spill area with a suitable solvent or detergent and water. Collect

all cleanup materials as hazardous waste.

Reporting: Report the spill to your laboratory supervisor and EHS department.

Diagrams

Below are diagrams illustrating the key logical relationships and workflows for the proper

disposal of (S)-2-Aminopent-4-enoic acid hydrochloride.
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Caption: Workflow for the disposal of (S)-2-Aminopent-4-enoic acid hydrochloride.
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(S)-2-Aminopent-4-enoic acid hydrochloride
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Caption: Logical relationships between chemical properties, hazards, and disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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